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Compound of Interest

Compound Name: 2,4-Diaminodiphenylamine

Cat. No.: B086486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Diaminodiphenylamine, also known as N-phenyl-1,2,4-benzenetriamine, is an aromatic

amine with the CAS number 136-17-4. This compound and its salts have been utilized in

various industrial applications, including as an intermediate in the manufacture of dyes. This

guide provides a comprehensive overview of the available health and safety information for

2,4-Diaminodiphenylamine, with a focus on toxicological data, handling procedures, and

regulatory status, to inform risk assessment and ensure safe laboratory and industrial

practices.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2,4-Diaminodiphenylamine is

presented in Table 1.

Table 1: Chemical and Physical Properties of 2,4-Diaminodiphenylamine
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Property Value

Chemical Name 2,4-Diaminodiphenylamine

Synonyms
N-phenyl-1,2,4-benzenetriamine, 4-

aminodiphenylamine-2-amine

CAS Number 136-17-4

Molecular Formula C₁₂H₁₃N₃

Molecular Weight 199.25 g/mol

Appearance Brown or purple to black powder

Melting Point 126.0-133.0 °C

Toxicological Data
The toxicological profile of 2,4-Diaminodiphenylamine is not exhaustively characterized in

publicly available literature. Much of the available data is derived from safety data sheets and

information on structurally related compounds.

Acute Toxicity
2,4-Diaminodiphenylamine is classified as toxic by oral, dermal, and inhalation routes of

exposure[1].

Table 2: Acute Toxicity Data for 2,4-Diaminodiphenylamine

Route Species Value Classification

Oral Rat
LD₅₀: 464 - 1000

mg/kg
Toxic if swallowed

Dermal Rabbit LD₅₀: >5000 mg/kg

Toxic in contact with

skin (based on GHS

classification)

Inhalation - -
Toxic if inhaled (based

on GHS classification)
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Note: Specific inhalation toxicity data was not found.

Skin and Eye Irritation
Information on the skin and eye irritation potential of 2,4-Diaminodiphenylamine is limited.

However, its use in hair dye formulations has been assessed. For a related compound, 2,4-

Diaminophenoxyethanol dihydrochloride, marked ocular reactions were observed in animal

studies[2].

Sensitization
There is potential for skin sensitization with aromatic amines. Clinical data on the related

compound N-Phenyl-p-Phenylenediamine indicate it can be a skin sensitizer[3].

Repeated Dose Toxicity
Specific repeated dose toxicity studies for 2,4-Diaminodiphenylamine were not identified in

the public domain. However, the substance is classified as potentially causing damage to

organs through prolonged or repeated exposure[1]. Studies on the related compound

diphenylamine have shown effects on the haematological system, kidneys, spleen, and liver in

animal models[4].

Genotoxicity and Mutagenicity
According to the harmonized classification and labelling approved by the European Union, 2,4-
Diaminodiphenylamine is suspected of causing genetic defects[5]. However, specific in vivo

or in vitro study results for this compound were not found in the reviewed literature.

Studies on related aromatic amines have shown mixed results. For instance, an oxidation

product of p-phenylenediamine was found to be strongly mutagenic to Salmonella typhimurium

TA98 in the presence of metabolic activation[6].

Experimental Protocol: Ames Test (General)

The bacterial reverse mutation assay (Ames test) is a widely used method to assess the

mutagenic potential of a substance.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b086486?utm_src=pdf-body
https://ec.europa.eu/health/ph_risk/committees/04_sccp/docs/sccp_o_042.pdf
https://cir-reports.cir-safety.org/view-attachment/?id=522411e1-8d74-ec11-8943-0022482f06a6
https://www.benchchem.com/product/b086486?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diaminodiphenylamine
https://www.industrialchemicals.gov.au/sites/default/files/2023-12/EVA00133%20-%20Evaluation%20statement%20-%2014%20December%202023.pdf
https://www.benchchem.com/product/b086486?utm_src=pdf-body
https://www.benchchem.com/product/b086486?utm_src=pdf-body
https://echa.europa.eu/substance-information/-/substanceinfo/100.011.376
https://pubmed.ncbi.nlm.nih.gov/3779896/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Exposure Detection & Analysis

Select Salmonella typhimurium strains
(e.g., TA98, TA100, TA1535, TA1537)

and E. coli (e.g., WP2 uvrA)

Incubate bacterial strains with
test compound, with and without S9 mix

Prepare various concentrations
of 2,4-Diaminodiphenylamine

Prepare S9 fraction from
induced rat liver for
metabolic activation

Plate the treated bacteria on
histidine-deficient agar plates Incubate plates for 48-72 hours Count the number of revertant colonies Compare revertant counts of treated

plates to negative and positive controls

Click to download full resolution via product page

Caption: Generalized workflow for the Ames test to evaluate mutagenicity.

Carcinogenicity
No specific carcinogenicity bioassays for 2,4-Diaminodiphenylamine were found. However, a

bioassay of the related isomer, N-phenyl-p-phenylenediamine, conducted by the National

Toxicology Program (NTP), concluded that it was not carcinogenic for Fischer 344 rats or

B6C3F1 mice under the conditions of the study[7]. In contrast, other related aromatic amines,

such as 2,4-toluenediamine, have been shown to be carcinogenic in animal studies, inducing

various types of tumors[8].

Experimental Protocol: NTP Carcinogenicity Bioassay (General for N-phenyl-p-

phenylenediamine)

The following provides a general outline of the protocol used in the NTP bioassay for N-phenyl-

p-phenylenediamine.
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Study Setup

Dosing and Observation

Pathology and Analysis

Fischer 344 rats and B6C3F1 mice
(50 animals per sex per group)

Administer N-phenyl-p-phenylenediamine
in the diet at two dose levels

Rats: 78 weeks
Mice: Initially 31 weeks, then dose lowered

and terminated at 48 weeks

Matched control groups
(20 untreated animals per sex)

Rats: Observed for an additional 26 weeks
Mice: Observed for an additional 43 weeks

Regular observation for clinical signs of toxicity
and body weight measurements

Complete gross necropsy of all animals Microscopic examination of a
comprehensive set of tissues and organs

Statistical analysis of tumor incidence
and other pathological findings

Click to download full resolution via product page

Caption: General workflow of a long-term carcinogenicity bioassay.

Reproductive and Developmental Toxicity
No specific reproductive or developmental toxicity studies for 2,4-Diaminodiphenylamine
were identified. For the related compound diphenylamine, developmental toxicity studies in rats

and rabbits did not show teratogenic effects, although maternal toxicity was observed at higher

doses[9]. Reproductive toxicity studies on 2,4-toluenediamine in rats have indicated adverse

effects on male fertility and spermatogenesis[10].

Metabolism and Toxicokinetics
Information on the metabolism and toxicokinetics of 2,4-Diaminodiphenylamine is scarce.

Generally, aromatic amines can be metabolized in the liver through various pathways, including

N-acetylation, N-hydroxylation, and ring hydroxylation. The specific metabolites and their

biological activity are crucial for determining the overall toxicity of the parent compound. For the

related compound diphenylamine, metabolism is extensive, with 4-hydroxydiphenylamine being

a major metabolite[9].
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Aromatic Amine
(e.g., 2,4-Diaminodiphenylamine)

Phase I Metabolism
(e.g., N-hydroxylation, Ring hydroxylation)

CYP450 enzymes

Phase II Metabolism
(e.g., Glucuronidation, Sulfation, Acetylation)

Reactive Metabolites
(e.g., Nitrenium ions)

Detoxified Metabolites

DNA Adducts

Excretion
(Urine, Feces)

Toxicity / Carcinogenicity
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Caption: Generalized metabolic pathways for aromatic amines.

Health and Safety Considerations
Hazard Classification
Based on available information, 2,4-Diaminodiphenylamine has the following GHS hazard

classifications:

Acute Toxicity (Oral, Dermal, Inhalation): Category 3 (Toxic)

Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)

Specific Target Organ Toxicity (Repeated Exposure): Category 2 (May cause damage to

organs through prolonged or repeated exposure)

Germ Cell Mutagenicity: Category 2 (Suspected of causing genetic defects)

Hazardous to the Aquatic Environment (Acute and Chronic): Category 1 (Very toxic to

aquatic life with long lasting effects)

Safe Handling and Personal Protective Equipment (PPE)
Given the toxicity profile, strict adherence to safety protocols is mandatory when handling 2,4-
Diaminodiphenylamine.

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.

Personal Protective Equipment:
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Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and

closed-toe shoes.

Respiratory Protection: If working outside a fume hood or if dusts are generated, use a

NIOSH-approved respirator with an appropriate cartridge.

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Regulatory Status
2,4-Diaminodiphenylamine is listed in the ECHA C&L Inventory and has a harmonized

classification in the European Union[5]. Its use in cosmetic products, particularly hair dyes, has

been a subject of review by regulatory bodies such as the European Commission's Scientific

Committee on Consumer Safety (SCCS)[11].

Conclusion
2,4-Diaminodiphenylamine is a chemical with significant acute toxicity and potential for long-

term health effects, including organ damage and genetic defects. While comprehensive

toxicological data for this specific compound are limited in the public domain, information from

structurally related aromatic amines suggests a need for a high degree of caution.

Researchers, scientists, and drug development professionals must handle this compound with

strict adherence to safety protocols, including the use of appropriate engineering controls and

personal protective equipment. Further research is warranted to fully elucidate the toxicological
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profile of 2,4-Diaminodiphenylamine, including its metabolism, mechanism of toxicity, and

potential for carcinogenicity and reproductive/developmental effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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